1-[4-chloro-3-(trifluoromethyl)phenyl]-1H-pyrrole

Specification

• CAS No.: 383137-92-6
• Molecular Formula: C11H7ClF3N
• Molecular Weight: 245.63 g/mol
• IUPAC Name: 1-[4-chloro-3-(trifluoromethyl)phenyl]pyrrole
• Standard InChI: InChI=1S/C11H7ClF3N/c12-10-4-3-8(16-5-1-2-6-16)7-9(10)11(13,14)15/h1-7H
• Standard InChI Key: QEYGWTNMONJLST-UHFFFAOYSA-N
• SMILES: C1=CN(C=C1)C2=CC(=C(C=C2)Cl)C(F)(F)F
• Canonical SMILES: C1=CN(C=C1)C2=CC(=C(C=C2)Cl)C(F)(F)F

Introduction

1-[4-Chloro-3-(trifluoromethyl)phenyl]-1H-pyrrole is a synthetic organic compound with the molecular formula C11H7ClF3N and a molecular weight of 245.63 g/mol. This compound belongs to the pyrrole family, which is a class of heterocyclic aromatic organic compounds. Pyrroles are known for their stability and versatility in various chemical reactions, making them valuable in pharmaceutical and materials science applications.

Synthesis and Preparation

The synthesis of 1-[4-Chloro-3-(trifluoromethyl)phenyl]-1H-pyrrole typically involves the reaction of a pyrrole precursor with a substituted phenyl group. The specific synthesis route may vary depending on the availability of starting materials and the desired yield and purity of the final product. Common methods include condensation reactions or cross-coupling reactions, which are widely used in organic synthesis to form carbon-carbon bonds.

Applications and Potential Uses

While specific applications of 1-[4-Chloro-3-(trifluoromethyl)phenyl]-1H-pyrrole are not extensively documented, compounds with similar structures are often explored for their potential in pharmaceuticals and materials science. The trifluoromethyl group, in particular, is known for its ability to enhance the lipophilicity and stability of molecules, which can be beneficial in drug design. Additionally, pyrrole derivatives have been investigated for their biological activities, including antimicrobial and anticancer properties.

Suppliers and Availability

1-[4-Chloro-3-(trifluoromethyl)phenyl]-1H-pyrrole is available from various chemical suppliers worldwide. Companies such as Bio-Farma in the United Kingdom, Hansa Fine Chemicals GmbH in Germany, and ACB Blocks Ltd. in Russia offer this compound for research and development purposes.

Safety and Handling

As with any chemical compound, proper safety precautions should be taken when handling 1-[4-Chloro-3-(trifluoromethyl)phenyl]-1H-pyrrole. This includes wearing protective clothing, gloves, and eyewear, and ensuring good ventilation in the work area. The compound's specific hazards and handling instructions can be found in its Material Safety Data Sheet (MSDS).